Cas no 878558-19-1 (Tert-Butyl 3-((2-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate)

• Product Name: Tert-Butyl 3-((2-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate
• CAS No: 878558-19-1
• MF: C₁₃H₁₈ClN₃O₃
• MW: 299.753322124481
• CID: 2168607
• Update Time: 2025-06-15

Tert-Butyl 3-((2-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-((2-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate
• (R)-tert-Butyl 3-((2-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate
• Tert-Butyl 3-((2-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate

• Inchi： 1S/C13H18ClN3O3/c1-13(2,3)20-12(18)17-7-5-9(8-17)19-10-4-6-15-11(14)16-10/h4,6,9H,5,7-8H2,1-3H3
• InChI Key： QTOBLDDNTYTCMA-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)OC1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-Butyl 3-((2-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate

Research Brief on Tert-Butyl 3-((2-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate (CAS: 878558-19-1)

Tert-Butyl 3-((2-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate (CAS: 878558-19-1) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic utility, biological relevance, and emerging applications in pharmaceutical research.

The compound's structure features a pyrrolidine ring substituted with a tert-butoxycarbonyl (Boc) protecting group and a 2-chloropyrimidin-4-yloxy moiety. This unique combination of functional groups makes it a valuable building block for the construction of more complex molecules. Recent synthetic methodologies have optimized the preparation of this intermediate, emphasizing high yield and purity, which are critical for downstream applications. Advances in catalytic processes and green chemistry approaches have further enhanced its accessibility for research and industrial use.

In the context of drug discovery, Tert-Butyl 3-((2-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate has been employed in the synthesis of kinase inhibitors targeting various disease pathways. For instance, it serves as a precursor in the development of compounds with potential anti-cancer and anti-inflammatory properties. Recent preclinical studies have demonstrated its role in modulating specific kinase activities, offering insights into its mechanism of action and therapeutic potential. These findings underscore the compound's relevance in the design of next-generation small-molecule therapeutics.

Furthermore, the compound's stability and reactivity profile have been investigated in detail, with recent publications highlighting its compatibility with diverse reaction conditions. This adaptability enables its use in multi-step synthetic routes, facilitating the exploration of novel chemical space. Researchers have also explored its derivatization to generate libraries of analogs, which are screened for biological activity. Such efforts have identified promising leads with improved pharmacokinetic properties and target selectivity.

In conclusion, Tert-Butyl 3-((2-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate (CAS: 878558-19-1) continues to be a pivotal intermediate in medicinal chemistry, with ongoing research expanding its applications and understanding. Its role in the synthesis of bioactive molecules and its potential therapeutic implications make it a compound of significant interest. Future studies are expected to further elucidate its utility and explore its integration into innovative drug development strategies.